Cas no 2171246-39-0 (2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid)

• Product Name: 2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• CAS No: 2171246-39-0
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 6052094
• PubChem ID: 165584342
• Update Time: 2025-07-14

2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• EN300-1527855
• 2-[(2R)-N-[2-(dimethylamino)ethyl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]acetic acid
• 2171246-39-0

• Inchi： 1S/C26H33N3O5/c1-4-9-23(25(32)29(16-24(30)31)15-14-28(2)3)27-26(33)34-17-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22-23H,4,9,14-17H2,1-3H3,(H,27,33)(H,30,31)/t23-/m1/s1
• InChI Key： ZQYLJVPLLIONQN-HSZRJFAPSA-N
• SMILES： O(C(N[C@@H](C(N(CC(=O)O)CCN(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid

Introduction to 2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic Acid (CAS No. 2171246-39-0)

2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid, identified by its CAS number 2171246-39-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, with its intricate molecular structure, exhibits potential applications in drug development, particularly in the synthesis of novel therapeutic agents targeting various biological pathways. The presence of multiple functional groups, including an amide linkage and a fluorenyl moiety, makes it a versatile building block for medicinal chemists exploring innovative drug candidates.

The molecular framework of 2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid is characterized by a pentanamidoacetic acid backbone, which is a well-known scaffold in the design of bioactive molecules. The (9H-fluoren-9-yl)methoxycarbonyl group appended to the molecule not only enhances its structural complexity but also contributes to its pharmacological properties. Fluorene derivatives are frequently employed in medicinal chemistry due to their ability to improve solubility, metabolic stability, and binding affinity to biological targets. The dimethylamino substituent at the N-terminal further modulates the compound's physicochemical properties, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate protein-protein interactions (PPIs), which are critical in many disease pathways. The unique structural features of CAS No. 2171246-39-0 make it a promising candidate for designing PPI modulators. Specifically, the amide bond and the fluorenyl group can serve as interaction motifs for binding to specific protein targets, while the flexible pentanamidoacetic acid chain allows for fine-tuning of steric and electronic properties. This flexibility is particularly valuable in drug design, as it enables chemists to optimize binding affinity and selectivity.

One of the most compelling aspects of 2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The ability to selectively inhibit kinase activity without affecting other enzymes is a major goal in drug discovery. The structural components of this compound, such as the amide group and the fluorenyl moiety, can be strategically positioned to interact with key residues in kinase active sites. This has led to investigations into its efficacy as a lead compound for kinase inhibition.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery process for novel drug candidates like CAS No. 2171246-39-0. Molecular docking studies have shown that this compound can bind effectively to various kinase targets, suggesting its potential as an inhibitor. Furthermore, computational modeling has helped identify key pharmacophores within the molecule that contribute to its binding affinity and selectivity. These insights have guided synthetic efforts aimed at optimizing the compound's pharmacological profile.

The synthesis of CAS No. 2171246-39-0 involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorenylmethoxycarbonyl group necessitates careful handling to prevent side reactions that could compromise the integrity of the molecule. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and scalability. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in assembling the various fragments that constitute this compound.

Once synthesized, 2-(2R)-N-2-(dimethylamino)ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the compound's structure and purity, which are essential for subsequent biological testing. High-performance liquid chromatography (HPLC) is also employed to assess its chromatographic behavior and ensure consistency across different batches.

Biological evaluation of CAS No. 2171246-39-0 typically involves testing its activity against relevant biological targets using enzyme assays or cell-based assays. For instance, if investigated as a kinase inhibitor, researchers would measure its ability to inhibit kinase activity in vitro using purified enzymes or recombinant kinases expressed in cells. Additionally, studies may be conducted to assess its interaction with other proteins or enzymes that could influence its overall pharmacological profile.

The potential therapeutic applications of CAS No. 2171246-39-0 extend beyond kinase inhibition; it may also be explored as an antagonist or agonist for other receptors or ion channels involved in disease pathways. The presence of multiple functional groups provides ample opportunities for derivatization, allowing researchers to fine-tune its pharmacological properties based on specific target requirements. Such flexibility is crucial in drug discovery pipelines where lead optimization often involves iterative modifications aimed at improving potency, selectivity, and pharmacokinetic profiles.

In conclusion,CAS No 2171246 - 39 - 0, corresponding to 2-(2R)-N - 2 - (dimethylamino)ethyl - 2 - ({(9H - fluoren - 9 - ylmethoxycarbonyl} amino ) pentan amido acetic acid, represents a promising candidate for further development in pharmaceutical chemistry . Its complex molecular architecture , characterized by functional groups such as amides , fluorenyls , and dimethylamines , positions it as a versatile tool for designing novel therapeutic agents . With ongoing research focusing on modulating protein-protein interactions , kinases , and other disease-relevant targets , this compound holds significant potential for contributing novel treatments across various therapeutic areas . Continued investigation into its synthesis , characterization , biological activity , and pharmacological properties will be essential steps toward realizing its full therapeutic promise . p >